tert-butyl 1-(aminomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate hydrochloride
Overview
Description
Tert-butyl 1-(aminomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate hydrochloride (TBAIH) is a salt of tert-butyl 1-(aminomethyl)-2,3-dihydro-1H-isoindole-2-carboxylic acid (TBAIC). It is a white, crystalline solid that is soluble in water and other polar solvents. It is a common reagent used in organic synthesis, and is used in a variety of research applications.
Scientific Research Applications
Tert-butyl 1-(aminomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate hydrochloride is used in a variety of scientific research applications, such as in organic synthesis and as a reagent for the preparation of compounds. It is also used in the synthesis of biologically active compounds, such as drugs and other pharmaceuticals. It is also used in the study of enzyme-catalyzed reactions, and has been used in studies of DNA and RNA synthesis.
Mechanism of Action
Tert-butyl 1-(aminomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate hydrochloride acts as a catalyst in a variety of organic reactions. It is believed to act as a proton donor, allowing the reaction to proceed by providing a proton to the reactants. It also acts as a Lewis acid, which helps to stabilize the transition state of the reaction.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes, such as proteases, and to inhibit the activity of other enzymes, such as phosphatases. It has also been shown to inhibit the growth of certain bacteria and fungi, and to have a variety of other biological effects.
Advantages and Limitations for Lab Experiments
Tert-butyl 1-(aminomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it can be used in a variety of reactions. It is also relatively stable, and can be stored for long periods of time. However, it is also highly toxic, and should be handled with care.
Future Directions
There are a variety of potential future directions for research on tert-butyl 1-(aminomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate hydrochloride. These include further studies of its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery. Additionally, further research could be done on its potential toxicity and its use in organic synthesis. Other potential future directions include the development of new synthesis methods, and the use of this compound in the study of other biological systems.
Synthesis Methods
Tert-butyl 1-(aminomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate hydrochloride can be synthesized in a two-step process. The first step involves the reaction of tert-butyl isocyanate (TBI) with 1-amino-2,3-dihydro-1H-isoindole (ADI) in the presence of a base, such as sodium hydroxide. The resulting product is tert-butyl 1-(aminomethyl)-2,3-dihydro-1H-isoindole-2-carboxylic acid (TBAIC). The second step involves the reaction of TBAIC with hydrochloric acid to form this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 1-(aminomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate hydrochloride involves the reaction of tert-butyl 2-(chloromethyl)-3,4-dihydroisoindole-1(2H)-carboxylate with ammonia followed by the reaction with hydrochloric acid.", "Starting Materials": [ "tert-butyl 2-(chloromethyl)-3,4-dihydroisoindole-1(2H)-carboxylate", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: tert-butyl 2-(chloromethyl)-3,4-dihydroisoindole-1(2H)-carboxylate is reacted with ammonia in a solvent such as ethanol or methanol to form tert-butyl 1-(aminomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate.", "Step 2: The resulting tert-butyl 1-(aminomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate is then reacted with hydrochloric acid to form tert-butyl 1-(aminomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate hydrochloride.", "Step 3: The product is then isolated and purified using techniques such as filtration, crystallization, or chromatography." ] } | |
| 2230912-72-6 | |
Molecular Formula |
C14H21ClN2O2 |
Molecular Weight |
284.78 g/mol |
IUPAC Name |
tert-butyl 1-(aminomethyl)-1,3-dihydroisoindole-2-carboxylate;hydrochloride |
InChI |
InChI=1S/C14H20N2O2.ClH/c1-14(2,3)18-13(17)16-9-10-6-4-5-7-11(10)12(16)8-15;/h4-7,12H,8-9,15H2,1-3H3;1H |
InChI Key |
ZIKJTOPFJDPYEY-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2=CC=CC=C2C1CN.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
